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Compound of Interest

Compound Name: 2,2-Dichloroethanol

Cat. No.: B146553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the reaction of 2,2-dichloroethanol with various

oxidizing agents. 2,2-Dichloroethanol is a significant compound in organic synthesis, and its

oxidation products, such as 2,2-dichloroacetaldehyde and 2,2-dichloroacetic acid, are valuable

intermediates in the pharmaceutical and chemical industries. This document provides a

detailed overview of different oxidation methodologies, including the use of common oxidizing

agents, as well as catalytic, enzymatic, and electrochemical approaches.

Oxidation with Common Stoichiometric Oxidizing
Agents
The oxidation of 2,2-dichloroethanol can be achieved using a variety of strong oxidizing

agents. The primary products are typically 2,2-dichloroacetaldehyde or 2,2-dichloroacetic acid,

depending on the strength of the oxidant and the reaction conditions.

Nitric Acid Oxidation
Nitric acid is a powerful oxidizing agent capable of converting primary alcohols to carboxylic

acids. The reaction of 2,2-dichloroethanol with nitric acid is expected to yield 2,2-

dichloroacetic acid.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146553#2-2-dichloroethanol-reaction-with-oxidizing-
agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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